Cas no 2171579-34-1 (4-Amino-2-cyclohexyl-1,2-oxazolidin-3-one)

• Product Name: 4-Amino-2-cyclohexyl-1,2-oxazolidin-3-one
• CAS No: 2171579-34-1
• MF: C₉H₁₆N₂O₂
• MW: 184.235542297363
• CID: 5564524
• PubChem ID: 165594384
• Update Time: 2025-05-24

4-Amino-2-cyclohexyl-1,2-oxazolidin-3-one Chemical and Physical Properties

Names and Identifiers

• EN300-1645908
• 4-amino-2-cyclohexyl-1,2-oxazolidin-3-one
• 2171579-34-1
• 4-Amino-2-cyclohexyl-1,2-oxazolidin-3-one

• Inchi： 1S/C9H16N2O2/c10-8-6-13-11(9(8)12)7-4-2-1-3-5-7/h7-8H,1-6,10H2
• InChI Key： YJJBARQOXCEYRR-UHFFFAOYSA-N
• SMILES： O1CC(C(N1C1CCCCC1)=O)N

Computed Properties

• Exact Mass: 184.121177757g/mol
• Monoisotopic Mass: 184.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.6Ų

Additional information on 4-Amino-2-cyclohexyl-1,2-oxazolidin-3-one

Comprehensive Overview of 4-Amino-2-cyclohexyl-1,2-oxazolidin-3-one (CAS No. 2171579-34-1)

The compound 4-Amino-2-cyclohexyl-1,2-oxazolidin-3-one (CAS No. 2171579-34-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the oxazolidinone core and cyclohexyl substituent, make it a valuable intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially for targeting bacterial infections and inflammatory diseases. The presence of the amino group further enhances its reactivity, enabling diverse chemical modifications.

In recent years, the demand for 4-Amino-2-cyclohexyl-1,2-oxazolidin-3-one has surged due to its role in developing novel antibacterial agents. With the rise of antibiotic-resistant bacteria, scientists are exploring new scaffolds like oxazolidinones to combat superbugs. This compound's cyclohexyl moiety contributes to improved lipophilicity, which is crucial for membrane penetration in Gram-positive pathogens. Additionally, its CAS No. 2171579-34-1 is frequently searched in academic databases, reflecting its growing importance in medicinal chemistry.

Beyond pharmaceuticals, 4-Amino-2-cyclohexyl-1,2-oxazolidin-3-one is also investigated for its utility in crop protection. Agro-researchers are testing derivatives of this compound as potential pesticide synergists, leveraging its ability to enhance the efficacy of existing formulations. The amino-oxazolidinone framework is known to interact with enzymatic targets in pests, offering a sustainable alternative to traditional chemicals. This aligns with the global push for green chemistry and reduced environmental impact.

Synthetic routes to produce 4-Amino-2-cyclohexyl-1,2-oxazolidin-3-one often involve cyclohexyl isocyanate and aminoethanol precursors, followed by cyclization. Optimizing these methods for higher yields and scalability is a hot topic in process chemistry forums. Analytical techniques like HPLC and NMR are critical for purity assessment, as even minor impurities can affect downstream applications. Suppliers of CAS No. 2171579-34-1 emphasize strict quality control to meet industry standards.

The safety profile of 4-Amino-2-cyclohexyl-1,2-oxazolidin-3-one is another area of interest. While not classified as hazardous, proper handling protocols are recommended to avoid skin or eye irritation. Material Safety Data Sheets (MSDS) for this compound highlight its stability under ambient conditions, making it suitable for long-term storage. Researchers often inquire about its solubility in common solvents like DMSO or methanol, which is essential for experimental workflows.

In conclusion, 4-Amino-2-cyclohexyl-1,2-oxazolidin-3-one (CAS No. 2171579-34-1) represents a versatile building block with cross-disciplinary relevance. Its applications span from antimicrobial drug development to agrochemical innovation, driven by its adaptable chemical structure. As scientific inquiries into this compound grow, so does its commercial and academic footprint, solidifying its status as a key player in modern synthetic chemistry.